Cas no 1214337-97-9 (3-Chloro-2-methoxy-5-(pyridin-4-yl)pyridine)

• Product Name: 3-Chloro-2-methoxy-5-(pyridin-4-yl)pyridine
• CAS No: 1214337-97-9
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 4909541
• Update Time: 2025-11-02

3-Chloro-2-methoxy-5-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-methoxy-5-(pyridin-4-yl)pyridine
• 3-chloro-2-methoxy-5-pyridin-4-ylpyridine
• 3-Chloro-2-methoxy-5-(pyridin-4-yl)pyridine

• Inchi： 1S/C11H9ClN2O/c1-15-11-10(12)6-9(7-14-11)8-2-4-13-5-3-8/h2-7H,1H3
• InChI Key： NQBADWWMSNMOOA-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C1C=CN=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 2.3
• Topological Polar Surface Area: 35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 3-Chloro-2-methoxy-5-(pyridin-4-yl)pyridine

3-Chloro-2-methoxy-5-(pyridin-4-yl)pyridine (CAS No. 1214337-97-9): A Versatile Heterocyclic Compound with Broad Applications

3-Chloro-2-methoxy-5-(pyridin-4-yl)pyridine (CAS No. 1214337-97-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This unique molecular structure combines a pyridine ring with a chlorinated methoxypyridine moiety, making it a valuable intermediate in the synthesis of various bioactive molecules. The compound's chemical stability and structural versatility have positioned it as a key building block in modern medicinal chemistry.

Recent trends in drug discovery have shown increased interest in pyridine derivatives like 3-Chloro-2-methoxy-5-(pyridin-4-yl)pyridine, particularly for their potential in developing kinase inhibitors and central nervous system (CNS) therapeutics. Researchers frequently search for "pyridine-based drug candidates 2024" or "heterocyclic compounds in pharmaceutical development," highlighting the relevance of this compound in current scientific investigations. The presence of both chloro and methoxy substituents on the pyridine ring offers multiple sites for further chemical modifications.

The physicochemical properties of CAS 1214337-97-9 contribute to its widespread utility. With a molecular weight of 224.66 g/mol and the characteristic features of both pyridine rings, this compound demonstrates optimal lipophilicity for drug penetration while maintaining sufficient water solubility for biological applications. These balanced properties make it particularly valuable in the design of small molecule therapeutics, addressing one of the most common challenges in current drug development pipelines.

In the field of agrochemical research, 3-Chloro-2-methoxy-5-(pyridin-4-yl)pyridine has shown promise as a precursor for novel crop protection agents. The increasing global demand for "sustainable agriculture solutions" and "next-generation pesticides" has driven research into pyridine-containing compounds that offer improved environmental profiles. The compound's structural features allow for the development of target-specific formulations with reduced ecological impact, aligning with current regulatory trends in the agricultural sector.

The synthesis of 1214337-97-9 typically involves cross-coupling reactions between appropriately substituted pyridine derivatives, with careful control of reaction conditions to ensure high regioselectivity and yield. Recent advances in "green chemistry approaches for heterocyclic synthesis" have led to improved protocols for producing this compound with reduced environmental footprint, addressing another key concern in modern chemical manufacturing.

Quality control of 3-Chloro-2-methoxy-5-(pyridin-4-yl)pyridine requires sophisticated analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. The compound's purity is crucial for its applications, particularly in pharmaceutical contexts where stringent specifications must be met. Current industry standards emphasize "high-purity chemical intermediates" and "reproducible synthetic methods," both of which are essential considerations when working with this compound.

Market analysis indicates growing demand for specialty pyridine derivatives like CAS 1214337-97-9, driven by expanding research in personalized medicine and precision agriculture. The compound's unique structural features make it particularly valuable in the development of targeted therapies and selective agrochemicals, areas that represent significant growth opportunities in their respective industries.

From a regulatory perspective, 3-Chloro-2-methoxy-5-(pyridin-4-yl)pyridine falls within standard guidelines for research chemicals. Proper handling procedures should be followed, including the use of appropriate personal protective equipment and engineering controls. The compound's safety profile is well-documented, with available material safety data providing comprehensive information for researchers and industrial users.

Future research directions for 1214337-97-9 include exploration of its potential in material science applications, particularly in the development of organic electronic materials. The compound's conjugated system and electron-rich character make it an interesting candidate for organic semiconductors and photovoltaic materials, areas that are receiving increased attention in the context of renewable energy technologies.

In conclusion, 3-Chloro-2-methoxy-5-(pyridin-4-yl)pyridine (CAS No. 1214337-97-9) represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features, combined with current research trends toward molecularly targeted compounds, ensure its continued relevance in both academic and industrial settings. As research into heterocyclic chemistry advances, this compound is likely to play an increasingly important role in the development of novel bioactive molecules and functional materials.